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Compound of Interest

Compound Name:
4-Hydroxycyclohexanecarboxylic

acid

Cat. No.: B092502 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling 4-Hydroxycyclohexanecarboxylic acid. Adherence

to these procedures is vital for ensuring personal safety and maintaining a secure laboratory

environment.

Chemical Properties and Hazards: 4-Hydroxycyclohexanecarboxylic acid is a solid that can

cause skin and serious eye irritation.[1][2][3][4] It may also be harmful if swallowed or inhaled,

potentially causing respiratory irritation.[1]

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to minimize exposure to 4-Hydroxycyclohexanecarboxylic
acid. The following table summarizes the recommended equipment.
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Body Part
Personal Protective
Equipment

Material/Standard
Specification

Eyes/Face
Chemical safety goggles or a

face shield

Goggles should be splash-

proof and conform to EN 166

(EU) or NIOSH (US)

standards. Polycarbonate

lenses are recommended for

impact resistance.

Hands Chemical-resistant gloves

Nitrile or butyl rubber gloves

are recommended for handling

acids. Gloves must be

inspected for any damage

before use.

Body Laboratory coat

For handling larger quantities,

an impervious apron should be

worn over the lab coat.

Respiratory Use in a well-ventilated area

If ventilation is inadequate, a

NIOSH/MSHA-approved

respirator is necessary. For

low-fume environments, an

N95 mask may be sufficient,

while higher exposures may

require a full-face respirator

with acid gas cartridges.

Operational Plan: Handling and Storage
Engineering Controls:

Always handle 4-Hydroxycyclohexanecarboxylic acid in a chemical fume hood to

minimize the inhalation of dust and vapors.

Ensure that eyewash stations and safety showers are easily accessible.

Safe Handling Procedures:
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Wash hands thoroughly after handling the chemical.

Avoid contact with skin, eyes, and clothing.

Do not eat, drink, or smoke in the laboratory area.

Avoid the formation of dust and aerosols during handling.

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated area.

Keep away from strong oxidizing agents, strong acids, and strong bases.

Disposal Plan
Waste Disposal:

All waste materials, including the chemical, contaminated absorbents, and used PPE, should

be treated as hazardous waste.

Dispose of all waste in clearly labeled, sealed containers.

Follow all local, regional, and national regulations for hazardous waste disposal.

Spill Response:

For small spills, use an absorbent material like diatomite to contain the substance.

In the case of a large spill, evacuate the area and contact the institution's environmental

health and safety department. Do not attempt to clean up large spills without proper training

and equipment.

Experimental Workflow
The following diagram illustrates the standard workflow for handling 4-
Hydroxycyclohexanecarboxylic acid in a laboratory setting.
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Workflow for Handling 4-Hydroxycyclohexanecarboxylic Acid
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Caption: Standard laboratory workflow for handling 4-Hydroxycyclohexanecarboxylic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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